Cas no 817172-42-2 (2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde)

• Product Name: 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde
• CAS No: 817172-42-2
• MF: C₁₄H₉N₃O₃
• MW: 267.2401
• MDL: MFCD03788974
• CID: 4659550
• Update Time: 2025-06-11

2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-NITRO-PHENYL)-IMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE
• 2-(3-NITRO-PHENYL)-IMIDAZO[1,2-A]PYRIDINE-3-CARBOXALDEHYDE
• 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde

• MDL： MFCD03788974
• Inchi： InChI=1S/C14H9N3O3/c18-9-12-14(15-13-6-1-2-7-16(12)13)10-4-3-5-11(8-10)17(19)20/h1-9H
• InChI Key： CTUDRDWJMOPTQF-UHFFFAOYSA-N
• SMILES： C1=CC2=NC(=C(C=O)N2C=C1)C3=CC(=CC=C3)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Additional information on 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde

Recent Advances in the Study of 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde (CAS: 817172-42-2)

The compound 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde (CAS: 817172-42-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its imidazo[1,2-a]pyridine core and nitro-phenyl substituent, exhibits unique chemical properties that make it a promising candidate for further research. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, shedding light on its role in addressing unmet medical needs.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde with high yield and purity. These methods often involve multi-step reactions, including condensation and oxidation steps, to achieve the desired product. The optimization of these synthetic pathways has been a focus of recent publications, as it enables the scalable production of this compound for further biological evaluation.

In terms of biological activity, preliminary studies suggest that 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde may exhibit antimicrobial and anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the growth of certain bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, its interaction with key inflammatory markers has been investigated, with some studies reporting promising results in reducing inflammation in cellular models. These findings highlight the compound's versatility and potential for therapeutic applications.

Another significant aspect of recent research is the exploration of the compound's mechanism of action. Computational studies, including molecular docking and density functional theory (DFT) calculations, have been employed to predict its binding affinity for various biological targets. These in silico approaches have provided insights into the structural features that contribute to its activity, guiding the design of derivatives with improved potency and selectivity. Such studies are crucial for understanding the compound's pharmacological profile and optimizing its therapeutic potential.

Despite these advancements, challenges remain in the development of 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde as a drug candidate. Issues such as solubility, stability, and bioavailability need to be addressed to ensure its suitability for clinical use. Recent efforts have focused on modifying the compound's structure to enhance its pharmacokinetic properties while retaining its biological activity. These modifications include the introduction of solubilizing groups and the exploration of prodrug strategies to improve its delivery and efficacy.

In conclusion, the compound 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde (CAS: 817172-42-2) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery. Ongoing studies aim to further elucidate its mechanism of action, optimize its synthetic routes, and explore its therapeutic potential. As research progresses, this compound may pave the way for the development of novel treatments for various diseases, addressing critical gaps in current medical therapies.